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Compound of Interest

Compound Name: p-Azido-L-phenylalanine

Cat. No.: B1664156

Essential Safety and Handling Guide for p-
Azido-L-phenylalanine

For researchers, scientists, and drug development professionals, the safe handling and
disposal of p-Azido-L-phenylalanine are paramount. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to ensure laboratory
safety and build trust in chemical handling protocols.

Chemical Identifier:

Name: p-Azido-L-phenylalanine

CAS Number: 33173-53-4[1][2]

Molecular Formula: CoH10N4O2[1]

Molecular Weight: 206.20 g/mol [1]

Hazard Assessment

p-Azido-L-phenylalanine is an amino acid derivative that contains an azide functional group.
Organic azides are energetic compounds and must be handled with care due to their potential
for explosive decomposition under certain conditions such as heat, shock, friction, or light.[3]
While the risk can be reduced with a higher molecular weight and carbon-to-nitrogen ratio, all
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azide-containing compounds should be treated with caution.[3] The azide group also imparts
toxicity comparable to cyanides.[3]

GHS Hazard Statements:

H302: Harmful if swallowed[2][4][5]

H315: Causes skin irritation[2][4][5]

H319: Causes serious eye irritation[2][4][5]

H335: May cause respiratory irritation[5]

H242: Heating may cause a fire

Personal Protective Equipment (PPE)

A stringent personal protective equipment protocol is mandatory when handling p-Azido-L-
phenylalanine.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://cdn.caymanchem.com/cdn/msds/41697m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/p-Azido-L-phenylalanine
https://store.apolloscientific.co.uk/storage/msds/OR962222_msds.pdf
https://cdn.caymanchem.com/cdn/msds/41697m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/p-Azido-L-phenylalanine
https://store.apolloscientific.co.uk/storage/msds/OR962222_msds.pdf
https://cdn.caymanchem.com/cdn/msds/41697m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/p-Azido-L-phenylalanine
https://store.apolloscientific.co.uk/storage/msds/OR962222_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR962222_msds.pdf
https://www.benchchem.com/product/b1664156?utm_src=pdf-body
https://www.benchchem.com/product/b1664156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Task

Required PPE

Additional
Recommendations

Receiving & Unpacking

» Safety glassese Nitrile glovese

Lab coat

« Inspect the container for any
signs of damage or leakage in

a well-ventilated area.

Weighing & Aliquoting

« Safety goggles or glassese
Face shields Double nitrile
glovese Flame-resistant lab

coat

« Mandatory use of a chemical
fume hood.» Use anti-static
weighing boats and non-metal
(plastic or ceramic) spatulas.[3]
[6]* A blast shield is
recommended for larger

quantities.[3]

Solution Preparation

* Chemical splash gogglesse
Double nitrile glovese Flame-

resistant lab coat

» Work within a certified
chemical fume hood.[6]* Avoid
using halogenated solvents
which can form explosive

compounds.[3]

Spill Cleanup

» Safety gogglese Face shielde
Chemical-resistant glovese Lab
coat or chemical-resistant
aprone Respiratory protection

(as needed)

« Have a spill kit appropriate
for azide-containing

compounds readily available.

Waste Disposal

» Safety goggless Chemical-
resistant glovese Lab coat

* Handle all waste in a
designated and well-ventilated
area, preferably within a fume
hood.

Experimental Protocols: Handling Procedures

Storage:

e Store at -20°C in a dry place.[1]

o Keep containers tightly closed and store in a cool, dry, well-ventilated area.[5][7]
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o Store away from incompatible materials such as heat, sparks, light, metals, and acids.[7][8]
Do not store on metal shelves.[7][9]

o Label containers clearly with the chemical name, hazard symbols, and date of receipt.[3]
Handling:

e Avoid all personal contact, including inhalation.[5]

o Use the smallest feasible quantity of the material.[10]

o Work behind a blast shield, especially when heating or handling larger quantities.[8][10]

e Do not use metal spatulas or ground glass joints to avoid the formation of shock-sensitive
metal azides.[6] Use plastic or ceramic spatulas.[6]

¢ Avoid heating the compound unless absolutely necessary and with appropriate safety
measures in place.[3]

e When dissolving, add the solid to the solvent slowly.[3]
Spill Procedure:

o Small Spills: For small spills, do not use metal instruments for cleanup.[9] Wipe up solutions
with chemical absorbent pads.[9] Cover solids with sand, sweep up, and place in a non-
metal container for disposal.[9] Clean the spill area with a soap and water solution.[3][9]

o Large Spills: In case of a large spill, evacuate the laboratory immediately and alert your
supervisor and the institutional safety office.[3]

Disposal Plan

Proper disposal of azide-containing waste is critical to prevent the formation of explosive metal
azides in plumbing.[6]

Waste Segregation:
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o All waste contaminated with p-Azido-L-phenylalanine, including gloves, pipette tips, and
empty containers, must be collected in a designated, clearly labeled, non-metal hazardous
waste container.[6]

Agueous Waste:

» NEVER pour azide-containing solutions down the drain.[6] This can lead to the formation of
highly explosive lead or copper azides in the pipes.[6]

o Collect all aqueous waste in a designated, sealed, and labeled non-metal container.
Solid Waste:

o Collect all contaminated solid waste (e.g., pipette tips, weighing paper, gloves) in a separate,
sealed, and labeled plastic bag or container.[3]

Final Disposal:

» Dispose of all waste through your institution's environmental health and safety (EHS) office
or a licensed hazardous waste disposal company.[8]

Visual Safety Workflow
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Safe Handling Workflow for p-Azido-L-phenylalanine
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Caption: Workflow for safe handling, disposal, and spill response for p-Azido-L-
phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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